molecular formula C18H18O2 B8516357 1,3-Diphenylhexane-1,4-dione CAS No. 80460-13-5

1,3-Diphenylhexane-1,4-dione

Cat. No.: B8516357
CAS No.: 80460-13-5
M. Wt: 266.3 g/mol
InChI Key: ITGQJXIGMXQCJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Diphenylhexane-1,4-dione is a useful research compound. Its molecular formula is C18H18O2 and its molecular weight is 266.3 g/mol. The purity is usually 95%.
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Properties

CAS No.

80460-13-5

Molecular Formula

C18H18O2

Molecular Weight

266.3 g/mol

IUPAC Name

1,3-diphenylhexane-1,4-dione

InChI

InChI=1S/C18H18O2/c1-2-17(19)16(14-9-5-3-6-10-14)13-18(20)15-11-7-4-8-12-15/h3-12,16H,2,13H2,1H3

InChI Key

ITGQJXIGMXQCJD-UHFFFAOYSA-N

Canonical SMILES

CCC(=O)C(CC(=O)C1=CC=CC=C1)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of (E)-1,3-diphenyl-propenone (1.042 g; 5.00 mmol), propionaldehyde (0.40 mL; 5.6 mmol), 3-ethyl-5-(2-hydroxyethyl)-4-methylthiazolium bromide (126 mg; 0.500 mmol) and triethyl-amine (0.42 mL; 3.0 mmol) in absolute ethanol (3.0 mL) was degassed then heated at 70° C. for 25 h. After an additional 1.5 h at 80° C., the organic volatiles were removed on a rotary evaporator. EtOAc (25 mL) was added and the solution washed with water (3×5 mL) and satd NaCl (2×5 mL); then dried (MgSO4), filtered through silica and washed through with EtOAc. Crude product was adsorbed onto silica (2.0 g) then purified by MPLC (40 g of silica using a 0→20% EtOAc in hexanes gradient). Pure product was obtained as a clear, pale tan liquid (760 mg; 57%). 1H NMR (CDCl3) δ 7.96 (m, 2H), 7.56 (m, 1H), 7.45 (m, 2H), 7.38-7.26 (m, 5H), 4.43 (dd, J=3.4, 10.2 Hz, 1H), 4.05 (dd, J=10.4, 18.0 Hz, 1H), 3.14 (dd, J=3.8, 18.2 Hz, 1H), 2.65 (m, 1H), 2.53 (m, 1H), 1.02 (t(app), J=7.2 Hz, 3H).
Quantity
1.042 g
Type
reactant
Reaction Step One
Quantity
0.4 mL
Type
reactant
Reaction Step One
Quantity
0.42 mL
Type
reactant
Reaction Step One
Quantity
126 mg
Type
catalyst
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One

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